Cas no 1261923-71-0 (5-(4-Chloro-2-methylphenyl)-3-fluorophenol)

• Product Name: 5-(4-Chloro-2-methylphenyl)-3-fluorophenol
• CAS No: 1261923-71-0
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD18313805
• CID: 2763763
• PubChem ID: 53219485
• Update Time: 2025-10-23

5-(4-Chloro-2-methylphenyl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1261923-71-0
• MFCD18313805
• DTXSID20684321
• 5-(4-Chloro-2-methylphenyl)-3-fluorophenol, 95%
• 5-(4-CHLORO-2-METHYLPHENYL)-3-FLUOROPHENOL
• 4'-Chloro-5-fluoro-2'-methyl[1,1'-biphenyl]-3-ol
• 5-(4-Chloro-2-methylphenyl)-3-fluorophenol

• MDL： MFCD18313805
• Inchi： 1S/C13H10ClFO/c1-8-4-10(14)2-3-13(8)9-5-11(15)7-12(16)6-9/h2-7,16H,1H3
• InChI Key： YBWXDNZBETYMRC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=C(C=C(C=1)O)F

Computed Properties

• Exact Mass: 236.0404208Da
• Monoisotopic Mass: 236.0404208Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-(4-Chloro-2-methylphenyl)-3-fluorophenol

Recent Advances in the Study of 5-(4-Chloro-2-methylphenyl)-3-fluorophenol (CAS: 1261923-71-0)

5-(4-Chloro-2-methylphenyl)-3-fluorophenol (CAS: 1261923-71-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and antimicrobial drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structural features, including the presence of a chloro-methylphenyl group and a fluorophenol moiety, contribute to its unique reactivity and biological activity. Recent synthetic approaches have optimized the yield and purity of 5-(4-Chloro-2-methylphenyl)-3-fluorophenol, enabling more efficient scale-up for preclinical studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its molecular structure and confirm its identity.

In vitro studies have demonstrated that 5-(4-Chloro-2-methylphenyl)-3-fluorophenol exhibits moderate inhibitory activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest its potential as a lead compound for the development of new antimicrobial agents. Additionally, preliminary data indicate that the compound may modulate inflammatory pathways, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

Recent pharmacokinetic studies have explored the absorption, distribution, metabolism, and excretion (ADME) properties of 5-(4-Chloro-2-methylphenyl)-3-fluorophenol. Results indicate favorable bioavailability and metabolic stability, which are critical for its progression into further stages of drug development. However, challenges remain in optimizing its selectivity and minimizing potential off-target effects.

Future research directions include the synthesis of derivatives to enhance the compound's biological activity and reduce toxicity. Computational modeling and structure-activity relationship (SAR) studies are expected to play a key role in guiding these efforts. Collaborative research initiatives between academic institutions and pharmaceutical companies are also anticipated to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(4-Chloro-2-methylphenyl)-3-fluorophenol (CAS: 1261923-71-0) represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and biological activities warrant continued investigation, with the potential to contribute to the development of new therapeutic agents for infectious and inflammatory diseases.